Cas no 52403-25-5 (2,6-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid)

• Product Name: 2,6-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid
• CAS No: 52403-25-5
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 936837
• PubChem ID: 304687
• Update Time: 2025-04-19

2,6-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid
• 2,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinecarboxylic acid(SALTDATA: H2O)
• 2,6-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDINE-3-CARBOXYLIC ACID HYDRATE
• 2,6-dimethyl-4-oxo-1H-pyridine-3-carboxylic acid
• 33259-21-1
• AKOS016005928
• SB54419
• DB-192116
• NSC201304
• C74708
• SB52646
• 4-Hydroxy-2,6-dimethylnicotinic acid
• MFCD18258494
• DB-340298
• 2,6-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylicacid
• 2,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinecarboxylic acid
• AMY17311
• DTXSID60966830
• CS-0160835
• DS-15222
• 3-Pyridinecarboxylic acid, 4-hydroxy-2,6-dimethyl-
• SXBRRFLLEOHXIO-UHFFFAOYSA-N
• 4-Hydroxy-2,6-dimethylnicotinicacid
• 2,6-dimethyl-4-hydroxy-nicotinic acid
• NSC-201304
• 4-Hydroxy-2,6-dimethyl-nicotinic acid
• SCHEMBL10686284
• 2,6dimethyl-4-hydroxy-nicotinic acid
• SCHEMBL3559208
• 52403-25-5

• MDL： MFCD17078889
• Inchi： 1S/C8H9NO3/c1-4-3-6(10)7(8(11)12)5(2)9-4/h3H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： SXBRRFLLEOHXIO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC(C)=C1C(=O)O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 313.8±42.0 °C at 760 mmHg
• Flash Point: 143.6±27.9 °C
• PSA: 66.4
• LogP: 0.68990
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,6-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)